Cas no 1353895-63-2 (Diethyl 2-(2-formylphenyl)malonate)

• Product Name: Diethyl 2-(2-formylphenyl)malonate
• CAS No: 1353895-63-2
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 3167022
• PubChem ID: 84819445
• Update Time: 2025-07-19

Diethyl 2-(2-formylphenyl)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl2-(2-formylphenyl)malonate
• 1353895-63-2
• Diethyl 2-(2-formylphenyl)malonate

• Inchi： 1S/C14H16O5/c1-3-18-13(16)12(14(17)19-4-2)11-8-6-5-7-10(11)9-15/h5-9,12H,3-4H2,1-2H3
• InChI Key： HFWBEWRRPUJMJM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C=CC=CC=1C=O)=O

Computed Properties

• Exact Mass: 264.1
• Monoisotopic Mass: 264.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 2

Additional information on Diethyl 2-(2-formylphenyl)malonate

Comprehensive Overview of Diethyl 2-(2-formylphenyl)malonate (CAS No. 1353895-63-2): Properties, Applications, and Industry Insights

Diethyl 2-(2-formylphenyl)malonate (CAS No. 1353895-63-2) is an organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical research, and material science. This ester derivative, featuring a formylphenyl group, serves as a critical intermediate in the development of complex molecules. Its unique structure, combining a malonate backbone with an aromatic aldehyde, enables diverse chemical transformations, making it a focal point for researchers exploring green chemistry and sustainable synthesis methods.

In recent years, the demand for Diethyl 2-(2-formylphenyl)malonate has surged due to its role in synthesizing bioactive compounds and functional materials. With the rise of AI-driven drug discovery and high-throughput screening, this compound has gained attention for its potential in optimizing molecular scaffolds. Researchers frequently search for "CAS 1353895-63-2 solubility" or "Diethyl 2-(2-formylphenyl)malonate synthesis protocol," reflecting its technical relevance. The compound’s compatibility with microwave-assisted reactions and catalytic systems further enhances its appeal in modern laboratories.

The physicochemical properties of Diethyl 2-(2-formylphenyl)malonate include a moderate melting point, solubility in common organic solvents like ethanol and dichloromethane, and stability under inert conditions. These traits make it suitable for multistep synthesis and scale-up processes. Industry professionals often inquire about "CAS 1353895-63-2 suppliers" or "malonate derivatives for pharmaceuticals," highlighting its commercial and academic value. Additionally, its role in cascade reactions and heterocycle formation aligns with trends toward atom-efficient methodologies.

From an environmental perspective, Diethyl 2-(2-formylphenyl)malonate is being studied for its potential in biodegradable polymer production and renewable feedstock applications. Queries such as "eco-friendly malonate esters" or "1353895-63-2 toxicity profile" indicate growing interest in its sustainability metrics. Regulatory compliance and lifecycle assessment data are increasingly requested, reflecting broader shifts toward responsible chemical innovation.

In conclusion, Diethyl 2-(2-formylphenyl)malonate (CAS No. 1353895-63-2) exemplifies the intersection of synthetic utility and industrial applicability. Its adaptability to emerging technologies like flow chemistry and machine learning-aided design ensures its continued relevance. For researchers and manufacturers, understanding its properties and applications is essential to leveraging its full potential in cutting-edge chemical development.